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Compound of Interest

Compound Name: 1-(1H-Pyrazol-1-yl)ethanone

Cat. No.: B161398

CAS Number: 10199-64-1

This technical guide provides a comprehensive overview of 1-(1H-Pyrazol-1-yl)ethanone, a
key building block in synthetic chemistry, particularly for the development of novel
pharmaceutical agents. This document is intended for researchers, scientists, and
professionals in the field of drug development and medicinal chemistry.

Chemical and Physical Properties

1-(1H-Pyrazol-1-yl)ethanone, with the empirical formula CsHeN20, is a heterocyclic compound
featuring a pyrazole ring N-acylated with an acetyl group.[1][2][3] Its chemical structure and
properties make it a versatile intermediate for the synthesis of a wide range of biologically
active molecules.

Table 1: Physicochemical Properties of 1-(1H-Pyrazol-1-yl)ethanone
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Property Value Source
CAS Number 10199-64-1 [1][21[3]
Molecular Formula CsHeN20 [1112]14]
Molecular Weight 110.11 g/mol [11[3]
Appearance Liquid [2]
Boiling Point 197.9 °C at 760 mmHg [3]
Density 1.14 g/cm3 [3]
Flash Point 73.5°C [3]
Almost insoluble in water;
Solubility soluble in organic solvents like  [2]

ethanol and dichloromethane.

Vapor Pressure

0.37 mmHg at 25°C

[3]

Safety and Handling

1-(1H-Pyrazol-1-yl)ethanone is classified as an irritant. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. Work should be conducted in a well-ventilated fume hood.

Table 2: GHS Hazard and Precautionary Statements
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Category Code

Statement

Source

Hazard Statements H315

Causes skin irritation

[1]

Causes serious eye
H319 o
irritation

[1]

May cause respirato
H335 ) .y. P v
irritation

[1]

Precautionary
P261
Statements

Avoid breathing
dust/fume/gas/mist/iva

pors/spray

[1]

Wash skin thoroughly
P264
after handling

[1]

Wear protective
loves/eye
P280 g ) Y
protection/face

protection

[1]

IF ON SKIN: Wash

with plenty of water

P302+P352

[1]

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[1]

Call a POISON
CENTER/doctor if you

feel unwell

P312

[1]

Experimental Protocols

The synthesis of 1-(1H-Pyrazol-1-yl)ethanone can be achieved through various synthetic

routes. A general and common method involves the acylation of pyrazole. The following is a
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representative, generalized protocol based on common organic synthesis techniques.
General Synthesis of 1-(1H-Pyrazol-1-yl)ethanone:

A typical synthesis involves the reaction of pyrazole with an acetylating agent, such as acetic
anhydride or acetyl chloride, in the presence of a base.

o Materials: Pyrazole, acetic anhydride (or acetyl chloride), a suitable base (e.g., triethylamine
or pyridine), and a solvent (e.g., dichloromethane or tetrahydrofuran).

e Procedure:

[¢]

Dissolve pyrazole in the chosen solvent in a reaction flask.
o Cool the mixture in an ice bath.
o Add the base to the solution.

o Slowly add the acetylating agent (acetic anhydride or acetyl chloride) dropwise to the
cooled solution while stirring.

o Allow the reaction to warm to room temperature and stir for a specified time until the
reaction is complete (monitored by TLC).

o Upon completion, quench the reaction with water or a saturated aqueous solution of
sodium bicarbonate.

o Extract the product with an organic solvent.

o Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate), and
concentrate it under reduced pressure.

o Purify the crude product by distillation or column chromatography to yield pure 1-(1H-
Pyrazol-1-yl)ethanone.
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General Synthesis Workflow
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Caption: Generalized workflow for the synthesis of 1-(1H-Pyrazol-1-yl)ethanone.

Biological Activity and Applications

Pyrazole-containing compounds are known to exhibit a broad spectrum of biological activities.
[2] These include anti-inflammatory, antimicrobial, anticancer, and anticonvulsant properties.
While specific biological data for 1-(1H-Pyrazol-1-yl)ethanone is not extensively documented
in the public domain, its role as a key intermediate suggests its utility in the synthesis of various
biologically active molecules.

The ethanone moiety can participate in further chemical transformations, allowing for the
construction of more complex molecular architectures. For instance, the ketone functionality
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can be a handle for creating chalcones, which are precursors to other heterocyclic systems
with known pharmacological relevance.

Potential Applications of Pyrazole Derivatives
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Caption: Potential synthetic pathways and biological applications of pyrazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-(1H-Pyrazol-1-
ylethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161398#1-1h-pyrazol-1-yl-ethanone-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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